Cas no 83682-32-0 (1,3-dichloropropadiene)

• Product name: 1,3-dichloropropadiene
• CAS No: 83682-32-0
• MF: C₃H₂Cl₂
• MW: 108.95398
• CID: 1812175
• PubChem ID: 55061

1,3-dichloropropadiene Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloropropadiene
• 1,3-DICHLOROALLENE
• 1,3-dichloropropa-1,2-diene
• DTXCID80154999
• DTXSID20232508
• SCHEMBL2479874
• 83682-32-0
• (R)-1,3-Dichlorallen

• Inchi： InChI=1S/C3H2Cl2/c4-2-1-3-5/h2-3H
• InChI Key： KNMQFZVRVIGMPA-UHFFFAOYSA-N
• SMILES： C(=C=CCl)Cl

Computed Properties

• Exact Mass: 107.953
• Monoisotopic Mass: 107.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 110.7°C at 760 mmHg
• Flash Point: 30°C
• Refractive Index: 1.463